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Compound of Interest

Compound Name: 4-tert-Butyl-2-chlorophenol

Cat. No.: B165052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, synthesis, and

biological activities of 4-tert-Butyl-2-chlorophenol (CAS 98-28-2), a chlorinated alkylphenol

with diverse industrial applications and notable biological effects. This document is intended to

serve as a comprehensive resource, consolidating key data and methodologies to support

research and development efforts.

Core Properties
4-tert-Butyl-2-chlorophenol is a white to light yellow solid at room temperature.[1] Its

chemical structure features a phenol ring substituted with a tert-butyl group at the 4-position

and a chlorine atom at the 2-position.[1] This substitution pattern imparts specific

physicochemical properties that influence its solubility, stability, and biological interactions.

Physicochemical and Spectral Data
A summary of the key physicochemical and spectral properties of 4-tert-Butyl-2-chlorophenol
is presented in the tables below. This data is essential for its handling, characterization, and

application in experimental settings.

Table 1: Physicochemical Properties of 4-tert-Butyl-2-chlorophenol
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Property Value Reference

CAS Number 98-28-2 [1][2][3][4]

Molecular Formula C₁₀H₁₃ClO [1][2][3][4]

Molecular Weight 184.66 g/mol [2][3][4]

Boiling Point 301.53 °C (574.68 K) [5]

logP (octanol/water) 3.343 [5]

Appearance White to light yellow solid [1]

Solubility
Moderately soluble in organic

solvents, less soluble in water
[1]

Table 2: Spectral Data of 4-tert-Butyl-2-chlorophenol

Spectral Data Type Key Features Reference

¹H NMR
Data available in spectral

databases.
[4]

¹³C NMR
Data available in spectral

databases.

Mass Spectrometry

GC-MS data available,

molecular ion peak consistent

with formula.

[2][3]

Infrared (IR) Spectroscopy
Vapor phase IR spectra

available.
[3]

Raman Spectroscopy
Data available in spectral

databases.

Experimental Protocols
Synthesis of 4-tert-Butyl-2-chlorophenol
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A common laboratory-scale synthesis of 4-tert-Butyl-2-chlorophenol involves the chlorination

of 4-tert-butylphenol.[1]

Materials:

4-tert-Butylphenol

Sulfuryl chloride (SO₂Cl₂)

Methanol (MeOH)

Dichloromethane (CH₂Cl₂)

Ethyl acetate (EtOAc)

Anhydrous sodium sulfate (Na₂SO₄)

Water

Petroleum Ether

Procedure:[1]

Dissolve 4-tert-butylphenol (1.0 eq) and sulfuryl chloride (1.04 eq) in dichloromethane at 0°C.

Slowly add methanol (1.04 eq) to the reaction mixture at 0°C.

Allow the mixture to stir overnight at room temperature.

Quench the reaction by adding water.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter the mixture and concentrate the filtrate under vacuum.

Purify the crude product by column chromatography using a petroleum ether/ethyl acetate

(50:1) solvent system to yield pure 4-tert-butyl-2-chloro-phenol.
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Analytical Methodology: Quantification and Metabolite
Identification
High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry

(GC-MS) are the primary analytical techniques for the quantification of 4-tert-Butyl-2-
chlorophenol and the identification of its metabolites.[6]

Sample Preparation (for environmental or biological matrices):

Extraction of the analyte from the sample matrix using a suitable organic solvent (e.g., ethyl

acetate, n-hexane).

For GC-MS analysis of polar metabolites, a derivatization step (e.g., trimethylsilylation) may

be necessary.[6]

HPLC Analysis:[6]

Column: A C18 reverse-phase column is typically used.

Mobile Phase: A gradient of acetonitrile and water is a common mobile phase system.

Detection: UV detection at a wavelength corresponding to the absorbance maximum of the

analyte.

GC-MS Analysis:[6]

Column: A non-polar capillary column (e.g., SE-30) is suitable.[2]

Carrier Gas: Helium.

Ionization: Electron ionization (EI).

Detection: Mass analyzer to identify and quantify the fragments.

Biological Activity and Signaling Pathways
4-tert-Butyl-2-chlorophenol exhibits a range of biological activities, including antimicrobial

properties and toxicity.[1][7] Its environmental persistence and potential health effects have
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been a subject of study.

Microbial Degradation Pathway
Certain microorganisms, such as Sphingobium fuliginis TIK-1, can utilize 4-tert-Butyl-2-
chlorophenol as a sole carbon source.[5] The degradation proceeds through an initial

hydroxylation followed by a meta-cleavage pathway.

Microbial Cell

4-tert-Butyl-2-chlorophenol Hydroxylation
Sphingobium fuliginis TIK-1

4-tert-Butylcatechol meta-Cleavage Pathway Further Degradation Products
(e.g., 3,3-dimethyl-2-butanone)

Click to download full resolution via product page

Microbial degradation pathway of 4-tert-Butyl-2-chlorophenol.

Potential Apoptotic Signaling Pathway
While specific signaling pathways for 4-tert-Butyl-2-chlorophenol in human cells are not

extensively documented, studies on the closely related compound, 4-tert-butylphenol (4-t-BP),

provide insights into its potential mechanisms of toxicity. In zebrafish, 4-t-BP has been shown

to induce apoptosis through the p53-bcl-2/bax-caspase-3 pathway.[8] This suggests a plausible

mechanism of action for 4-tert-Butyl-2-chlorophenol.
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Cellular Response

4-tert-Butyl-2-chlorophenol
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A plausible apoptosis signaling pathway induced by related phenols.
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Safety and Handling
4-tert-Butyl-2-chlorophenol is classified as harmful if swallowed, causes skin irritation, and

may cause serious eye damage and respiratory irritation.[9]

GHS Hazard Statements:[9]

H302: Harmful if swallowed

H315: Causes skin irritation

H318: Causes serious eye damage

H335: May cause respiratory irritation

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle in a well-ventilated area or under a fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Store in a tightly closed container in a dry, well-ventilated place.

This technical guide provides a foundational understanding of 4-tert-Butyl-2-chlorophenol.
For more detailed information, researchers are encouraged to consult the cited literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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